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Introduction

Orexin A, also known as hypocretin-1, is a neuropeptide crucial for regulating several
physiological processes, including wakefulness, feeding behavior, and energy homeostasis.[1]
[2][3] It exerts its effects by binding to two G protein-coupled receptors, the Orexin 1 Receptor
(OX1R) and Orexin 2 Receptor (OX2R).[4][5] Intracerebroventricular (ICV) injection of Orexin A
is a common experimental technique used to study its central effects. Orexin A (16-33) is a C-
terminal fragment of the full-length Orexin A peptide. While some truncated forms of Orexin A,
such as Orexin A (17-33), have been shown to be potent OX1R agonists, the (16-33) fragment
has been used in some studies as a control peptide to demonstrate the specificity of the effects
of the full-length Orexin A, as it did not elicit the same physiological responses.

These application notes provide a comprehensive overview of the use of Orexin A and its (16-
33) fragment for ICV injection, including detailed protocols, quantitative data from key studies,
and visualizations of relevant pathways and workflows.

Signaling Pathways

Orexin A binding to OX1R and OX2R initiates a cascade of intracellular signaling events. OX1R
couples primarily to the Gq subclass of G-proteins, while OX2R can couple to both Gg and
Gi/o. Activation of these pathways leads to the mobilization of intracellular calcium, activation of
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protein kinase C (PKC), and modulation of various ion channels, ultimately leading to neuronal
excitation. The signaling also involves the activation of the ERK/MAPK pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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